Cas no 62869-76-5 (2,7-Naphthalenedisulfonic acid, 3-[(4-bromophenyl)azo]-4,5-dihydroxy-)

• Product name: 2,7-Naphthalenedisulfonic acid, 3-[(4-bromophenyl)azo]-4,5-dihydroxy-
• CAS No: 62869-76-5
• MF: C₁₆H₁₁BrN₂O₈S₂
• MW: 503.301141023636
• CID: 429674
• PubChem ID: 136275250

2,7-Naphthalenedisulfonic acid, 3-[(4-bromophenyl)azo]-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonic acid, 3-[(4-bromophenyl)azo]-4,5-dihydroxy-
• 3-[(4-bromophenyl)hydrazinylidene]-5-hydroxy-4-oxonaphthalene-2,7-disulfonic acid
• DTXSID10804551
• 3-[2-(4-Bromophenyl)hydrazinylidene]-5-hydroxy-4-oxo-3,4-dihydronaphthalene-2,7-disulfonic acid
• 62869-76-5

• Inchi： InChI=1S/C16H11BrN2O8S2/c17-9-1-3-10(4-2-9)18-19-15-13(29(25,26)27)6-8-5-11(28(22,23)24)7-12(20)14(8)16(15)21/h1-7,20-21H,(H,22,23,24)(H,25,26,27)
• InChI Key： MDAMRBLSGAUKRN-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)O)O)Br

Computed Properties

• Exact Mass: 501.91403
• Monoisotopic Mass: 501.91402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 191Ų

Experimental Properties

• PSA: 173.92